Cas no 446828-86-0 (4-2-(4-chloro-3,5-dimethylphenoxy)acetamidobenzoic acid)

• Product Name: 4-2-(4-chloro-3,5-dimethylphenoxy)acetamidobenzoic acid
• CAS No: 446828-86-0
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5554538
• PubChem ID: 693188
• Update Time: 2025-08-02

4-2-(4-chloro-3,5-dimethylphenoxy)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AB00327481-02
• SR-01000265988-1
• 4-[2-(4-chloro-3,5-dimethylphenoxy)acetylamino]benzoic acid
• 4-[2-(4-CHLORO-3,5-DIMETHYLPHENOXY)ACETAMIDO]BENZOIC ACID
• AKOS000106977
• SR-01000265988
• Oprea1_106791
• F3099-7127
• 4-(2-(4-chloro-3,5-dimethylphenoxy)acetamido)benzoic acid
• 4-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]benzoic acid
• 446828-86-0
• 4-2-(4-chloro-3,5-dimethylphenoxy)acetamidobenzoic acid

• Inchi： 1S/C17H16ClNO4/c1-10-7-14(8-11(2)16(10)18)23-9-15(20)19-13-5-3-12(4-6-13)17(21)22/h3-8H,9H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： NCZRQRXVQPTFBA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-2-(4-chloro-3,5-dimethylphenoxy)acetamidobenzoic acid

4-2-(4-Chloro-3,5-Dimethylphenoxy)Acetamidobenzoic Acid: A Comprehensive Overview

4-2-(4-Chloro-3,5-Dimethylphenoxy)Acetamidobenzoic Acid, identified by the CAS number 446828-86-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzoic acid moiety with a phenoxy group substituted with chlorine and methyl groups. The presence of these substituents contributes to its diverse chemical properties and potential applications in drug development.

The synthesis of 4-2-(4-Chloro-3,5-Dimethylphenoxy)Acetamidobenzoic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure allows for various functionalization possibilities, making it a versatile building block in medicinal chemistry.

In terms of pharmacological properties, this compound has demonstrated promising activity in several biological assays. Studies have shown that it exhibits potent anti-inflammatory and antioxidant effects, which are attributed to its ability to modulate key cellular pathways. Moreover, recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases.

The structural features of 4-2-(4-Chloro-3,5-Dimethylphenoxy)Acetamidobenzoic Acid play a crucial role in its bioactivity. The phenoxy group, substituted with chlorine and methyl groups, enhances the compound's lipophilicity, facilitating its absorption across biological membranes. Additionally, the benzoic acid moiety contributes to hydrogen bonding capabilities, which are essential for interactions with target proteins.

Recent studies have also explored the mechanism of action of this compound in greater depth. Researchers have identified key interactions between the compound and inflammatory mediators, providing insights into its anti-inflammatory effects. Furthermore, computational modeling has been employed to predict the binding affinity of this compound to various drug targets, paving the way for future drug design efforts.

In conclusion, 4-2-(4-Chloro-3,5-Dimethylphenoxy)Acetamidobenzoic Acid represents a valuable compound with potential applications in drug discovery and development. Its unique structure and promising pharmacological properties make it an attractive candidate for further research. As advancements in synthetic chemistry and pharmacology continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.